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Compound of Interest

Compound Name:
Ethyl 4-oxo-4H-chromene-2-

carboxylate

Cat. No.: B078086 Get Quote

Introduction

Ethyl 4-oxo-4H-chromene-2-carboxylate is a versatile heterocyclic compound featuring a

chromone core. This scaffold is a privileged structure in medicinal chemistry and drug

discovery, serving as a key intermediate in the synthesis of various biologically active

molecules.[1] Derivatives of the chromone nucleus have demonstrated a wide range of

pharmacological activities, including anti-inflammatory and anticancer properties.[1] This

document provides a detailed protocol for a two-step synthesis of Ethyl 4-oxo-4H-chromene-
2-carboxylate, starting from phenol. The synthesis involves the Fries rearrangement to

produce a key intermediate, 2'-hydroxyacetophenone, followed by a Claisen condensation with

diethyl oxalate to yield the final product.

Overall Synthetic Pathway
The synthesis proceeds in two primary stages:

Fries Rearrangement: Phenol is first acetylated to form phenyl acetate. This ester then

undergoes a Lewis acid-catalyzed Fries rearrangement to yield o-hydroxyacetophenone.

Claisen Condensation & Cyclization: The o-hydroxyacetophenone is then subjected to a

Claisen condensation with diethyl oxalate, followed by an acid-catalyzed intramolecular

cyclization to form the chromone ring.[2]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b078086?utm_src=pdf-interest
https://www.benchchem.com/product/b078086?utm_src=pdf-body
https://www.chemimpex.com/products/26116
https://www.chemimpex.com/products/26116
https://www.benchchem.com/product/b078086?utm_src=pdf-body
https://www.benchchem.com/product/b078086?utm_src=pdf-body
https://books.rsc.org/books/edited-volume/36/chapter/39179/3-2-1-Synthesis-of-7-Methoxy-4-oxo-N-phenyl-4H
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b078086?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Phenol Phenyl Acetate
Acetic Anhydride

o-Hydroxyacetophenone
AlCl₃ (Fries Rearrangement)

Ethyl 4-oxo-4H-chromene-2-carboxylate

1. Na, Diethyl Oxalate
2. HCl (Claisen Condensation)

Step 1: Formation of Acylium Ion

Step 2: Electrophilic Aromatic Substitution

Step 3: Hydrolysis

Phenyl Acetate + AlCl₃

Lewis Acid Complex

Coordination

Acylium Ion + Aluminum Phenoxide

Cleavage

Attack on Aromatic Ring

Sigma Complex (Resonance Stabilized)

Rearomatization (ortho)

Hydrolysis (H₂O)

o-Hydroxyacetophenone + Al(OH)₃ + HCl
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Step 1: Enolate Formation

Step 2: Nucleophilic Attack

Step 3: Elimination & Cyclization

Step 4: Dehydration

o-Hydroxyacetophenone

Enolate Intermediate

Base (e.g., NaOEt)

Tetrahedral Intermediate

Nucleophilic attack

Diethyl Oxalate

1,3-Diketone Intermediate

Elimination of EtO⁻

Cyclized Intermediate

Acid-catalyzed
Intramolecular Attack

Ethyl 4-oxo-4H-chromene-2-carboxylate

Dehydration (-H₂O)
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Experimental Workflow

Step 1: 2'-Hydroxyacetophenone Synthesis

Step 2: Chromone Synthesis

Start: Phenol

Acetylation:
Phenol + Acetic Anhydride

Reflux 2h

Fries Rearrangement:
Phenyl Acetate + AlCl₃

Heat to 160°C

Workup 1:
Acid Hydrolysis
Ether Extraction

Purification 1:
Distillation or Chromatography

Base Prep:
Sodium in Ethanol

Condensation:
Add 2'-Hydroxyacetophenone

& Diethyl Oxalate
Reflux 2h

Workup 2:
Acidification with HCl

Filtration

Purification 2:
Recrystallization

(Ethanol or DCM/Hexane)

Final Product:
Ethyl 4-oxo-4H-chromene-2-carboxylate

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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